Isoxazole, 5-(7-(2-chloro-4-(4,5-dihydro-2-oxazolyl)phenoxy)heptyl)-3-methyl-
Cat. No. B8313876
M. Wt: 376.9 g/mol
InChI Key: LHFDVHPLPOZTCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05002960
Procedure details
5-{7-[2-Chloro-4-(4,5-dihydro-2-oxazolyl)phenoxy]heptyl}-3-methylisoxazole [IX; R=CH3, R2, R3, R4, R5 and R6 =H, R1 =2-Cl, Y=(CH2)7, oxazole at 4-position] was prepared from 5-(7-bromoheptyl)-3-methylisoxazole (Example 9, part c) and 4,5-dihydro-2-(3-chloro-4-hydroxyphenyl)oxazole according to the procedure of Example 9, part (d), and was obtained in the form of a colorless solid, m.p. 120°-120.5° C. when recrystallized from methanol and further purified by chromatography.
Name
4,5-dihydro-2-(3-chloro-4-hydroxyphenyl)oxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][C:9]1[O:13][N:12]=[C:11]([CH3:14])[CH:10]=1.[Cl:15][C:16]1[CH:17]=[C:18]([C:23]2[O:24][CH2:25][CH2:26][N:27]=2)[CH:19]=[CH:20][C:21]=1[OH:22].CC1ON=C(CCC(OC)=O)C=1>>[Cl:15][C:16]1[CH:17]=[C:18]([C:23]2[O:24][CH2:25][CH2:26][N:27]=2)[CH:19]=[CH:20][C:21]=1[O:22][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][C:9]1[O:13][N:12]=[C:11]([CH3:14])[CH:10]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCCCCC1=CC(=NO1)C
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Name
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4,5-dihydro-2-(3-chloro-4-hydroxyphenyl)oxazole
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1O)C=1OCCN1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=CC(=NO1)CCC(=O)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was obtained in the form of a colorless solid, m.p. 120°-120.5° C. when
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from methanol
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CUSTOM
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Type
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CUSTOM
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Details
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further purified by chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(OCCCCCCCC2=CC(=NO2)C)C=CC(=C1)C=1OCCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
